N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide

• IUPAC Name: N-(3-methylsulfanylpropyl)-2-[3-oxo-1-[(3-phenoxyphenyl)methyl]piperazin-2-yl]acetamide
• InChI: InChI=1S/C23H29N3O3S/c1-30-14-6-11-24-22(27)16-21-23(28)25-12-13-26(21)17-18-7-5-10-20(15-18)29-19-8-3-2-4-9-19/h2-5,7-10,15,21H,6,11-14,16-17H2,1H3,(H,24,27)(H,25,28)
• InChI Key: GDXNWAFTXXHQGU-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNC(=O)CC1C(=O)NCCN1CC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C23H29N3O3S
• Molecular Weight: 427.6 g/mol

Description

N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide, also known as MTPP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MTPP is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. Specifically, this compound has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in cell signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. It has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes, making it a useful tool for studying cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential avenues for future research on N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide. One area of interest is its potential as a cancer treatment, with researchers exploring its efficacy in pre-clinical and clinical trials. Other potential applications include the treatment of bacterial and fungal infections, as well as its use as an anti-inflammatory agent. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis involves the use of enzymes to catalyze the reaction. Both methods have been used successfully to produce this compound in the laboratory.

Scientific Research Applications

N-[3-(methylthio)propyl]-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells, making it a potential treatment for cancer.